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Cat. No.: B7890379 Get Quote

An In-depth Technical Guide to 4-Vinylsyringol: Physical and Chemical Properties for

Researchers and Drug Development Professionals

Introduction
4-Vinylsyringol, also known as Canolol, is a naturally occurring phenolic compound

predominantly found in crude rapeseed (canola) oil. It is formed through the decarboxylation of

sinapic acid during the high-temperature processing of rapeseed.[1][2] This lipophilic molecule

has garnered significant interest in the scientific community, particularly in the fields of food

science, cosmetics, and pharmacology, owing to its potent antioxidant, anti-inflammatory, and

potential anti-cancer properties.[3] Its unique chemical structure, featuring a vinyl group and

two methoxy groups on a phenol ring, contributes to its distinct biological activities and physical

characteristics. This guide provides a comprehensive overview of the core physical and

chemical properties of 4-vinylsyringol, detailed experimental protocols, and an examination of

its role in cellular signaling pathways.

Physical and Chemical Properties
The physical and chemical properties of 4-vinylsyringol are summarized in the tables below,

providing a consolidated resource for researchers.

Table 1: General and Physical Properties of 4-
Vinylsyringol
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Property Value Reference(s)

IUPAC Name 4-ethenyl-2,6-dimethoxyphenol [4][5]

Synonyms

Canolol, 2,6-Dimethoxy-4-

vinylphenol, 3,5-Dimethoxy-4-

hydroxystyrene

[6]

CAS Number 28343-22-8 [4][5]

Molecular Formula C₁₀H₁₂O₃ [4][7]

Molecular Weight 180.20 g/mol [3][4]

Appearance White solid [5]

Melting Point 133-135 °C [3]

Boiling Point 285.4 ± 35.0 °C at 760 mmHg [3]

Density 1.113 ± 0.06 g/cm³ [3]

Solubility

Slightly soluble in DMSO and

Methanol; Practically insoluble

in water.

[3]

Storage

Store at -20°C under an inert

atmosphere, protected from

light.

[5]

Table 2: Spectroscopic Data of 4-Vinylsyringol
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Spectroscopic Data Description Reference(s)

¹H-NMR (CD₃OD, 600 MHz)

δ (ppm): 6.74 (s, 2H, Ar-H),

6.65 (dd, J=17.6, 11.0 Hz, 1H,

-CH=CH₂), 5.58 (d, J=17.6 Hz,

1H, -CH=CH₂), 5.08 (d, J=11.0

Hz, 1H, -CH=CH₂), 3.86 (s,

6H, -OCH₃)

[8][9]

¹³C-NMR (CD₃OD, 150 MHz)
δ (ppm): 149.3, 137.8, 135.0,

128.9, 112.5, 104.9, 57.0
[8]

Infrared (IR) Spectroscopy

Key absorptions indicative of

O-H, C-H (aromatic and vinyl),

C=C (aromatic and vinyl), and

C-O functional groups.

[4]

Mass Spectrometry (MS)
Molecular Ion Peak (M⁺): m/z

180.08
[4]

Experimental Protocols
This section details the methodologies for the synthesis, purification, and analysis of 4-
vinylsyringol, providing a foundation for its practical application in a laboratory setting.

Synthesis of 4-Vinylsyringol via Decarboxylation of
Sinapic Acid
4-Vinylsyringol can be synthesized from its precursor, sinapic acid, through a decarboxylation

reaction. This can be achieved through thermal or enzymatic methods. A general laboratory-

scale thermal decarboxylation protocol is described below.

Materials:

Sinapic acid

High-boiling point solvent (e.g., glycerol, quinoline)

Inert atmosphere (e.g., nitrogen or argon gas)
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Heating mantle with temperature control

Round-bottom flask and condenser

Organic solvent for extraction (e.g., ethyl acetate)

Brine solution

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask, dissolve sinapic acid in a suitable high-boiling point solvent.

Flush the system with an inert gas to prevent oxidation.

Heat the reaction mixture to a high temperature (typically >200°C) under the inert

atmosphere.

Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting

material is consumed.

Allow the reaction mixture to cool to room temperature.

Dilute the mixture with water and extract the product with an organic solvent like ethyl

acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to obtain the crude 4-vinylsyringol.

Purification by Column Chromatography
Crude 4-vinylsyringol can be purified using silica gel column chromatography.

Materials:

Silica gel (60-120 mesh)

Glass chromatography column
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Eluent: A mixture of non-polar and polar solvents (e.g., hexane and ethyl acetate)

Crude 4-vinylsyringol

Collection tubes

Procedure:

Prepare the column by packing silica gel in a non-polar solvent (e.g., hexane). This is known

as wet-packing.[10][11]

Dissolve the crude 4-vinylsyringol in a minimal amount of the eluent or a suitable solvent

and load it onto the top of the silica gel bed.[11]

Begin elution with a low polarity solvent mixture (e.g., 95:5 hexane:ethyl acetate).

Gradually increase the polarity of the eluent to facilitate the separation of compounds.

Collect fractions and monitor them by TLC to identify those containing pure 4-vinylsyringol.

Combine the pure fractions and evaporate the solvent to yield purified 4-vinylsyringol.

Analysis by High-Performance Liquid Chromatography
(HPLC)
The purity of 4-vinylsyringol can be assessed using reverse-phase HPLC.

Typical HPLC Conditions:

Column: C18 column (e.g., 250 x 4.6 mm, 5 µm particle size)

Mobile Phase: A gradient of water (A) and acetonitrile or methanol (B), both often containing

a small amount of acid (e.g., 0.1% formic acid).

Flow Rate: 1.0 mL/min

Detection: UV detector at approximately 280 nm.
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Injection Volume: 10-20 µL

Antioxidant Activity Assessment using the Rancimat
Method
The Rancimat method is an accelerated oxidation test used to determine the oxidative stability

of oils and fats, and thus the efficacy of an antioxidant.[1][12][13]

Procedure:

A sample of a purified oil or fat (e.g., lard) is mixed with a known concentration of 4-
vinylsyringol (e.g., 20, 40, 80 mg per 100g of oil).[12]

The mixture is placed in the Rancimat apparatus and heated to a specific temperature (e.g.,

110°C) while a continuous stream of purified air is passed through it.[1][12]

The volatile oxidation products are carried by the air stream into a measuring vessel

containing deionized water.

The conductivity of the water is continuously measured. A sharp increase in conductivity

marks the induction time, which is the point of rapid oxidation.[1]

The antioxidant activity is determined by comparing the induction time of the oil with the

antioxidant to that of a control sample without the antioxidant. The result is often expressed

as an induction period (IP) or an antioxidant activity index (AAI).[12][13]

Biological Activity and Signaling Pathways
4-Vinylsyringol exhibits a range of biological activities, with its antioxidant and anti-

inflammatory properties being the most prominent. It is also reported to have potential anti-

cancer effects by inducing apoptosis in tumor cells.[3]

Antioxidant and Anti-inflammatory Mechanisms
As a phenolic compound, 4-vinylsyringol can scavenge free radicals, thereby mitigating

oxidative stress. Its anti-inflammatory effects are, in part, attributed to the inhibition of the NF-

κB signaling pathway, a key regulator of the inflammatory response.
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Proposed Anti-Cancer Signaling Pathway
Research suggests that 4-vinylsyringol can induce apoptosis in cancer cells through the

generation of reactive oxygen species (ROS) and the subsequent activation of the Mitogen-

Activated Protein Kinase (MAPK) signaling pathway, leading to the activation of the

mitochondrial apoptotic cascade.[14][15]
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Caption: Proposed signaling pathway of 4-Vinylsyringol-induced apoptosis.
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Conclusion
4-Vinylsyringol is a promising natural compound with a well-defined chemical structure and a

range of interesting physical properties. Its significant antioxidant and potential anti-cancer

activities, mediated through pathways such as the MAPK signaling cascade, make it a

molecule of high interest for researchers in drug development and food science. The

experimental protocols provided herein offer a practical basis for the synthesis, purification, and

analysis of 4-vinylsyringol, facilitating further investigation into its therapeutic and industrial

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8588006/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588006/
https://jcpres.com/article/2469
https://jcpres.com/article/2469
https://www.benchchem.com/product/b7890379#physical-and-chemical-properties-of-4-vinylsyringol
https://www.benchchem.com/product/b7890379#physical-and-chemical-properties-of-4-vinylsyringol
https://www.benchchem.com/product/b7890379#physical-and-chemical-properties-of-4-vinylsyringol
https://www.benchchem.com/product/b7890379#physical-and-chemical-properties-of-4-vinylsyringol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7890379?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7890379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

